Cas no 1804535-76-9 (2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine
• CAS No: 1804535-76-9
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4910980
• Update Time: 2025-10-19

2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-1-4-5(2-13)6(3-15-7(4)14)16-8(10,11)12/h3H,1H2,(H2,14,15)
• InChI Key： LEWVWAGSTCMQDY-UHFFFAOYSA-N
• SMILES： ClCC1C(N)=NC=C(C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine

Introduction to 2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1804535-76-9)

2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine, identified by its CAS number 1804535-76-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The unique structural features of this molecule, including its amino, chloromethyl, cyano, and trifluoromethoxy substituents, contribute to its potential as a versatile intermediate in the synthesis of various bioactive molecules.

Theaminogroup at the 2-position of the pyridine ring introduces a basic character to the molecule, which can be exploited in various chemical reactions such as nucleophilic substitution and condensation reactions. Thechloromethylgroup at the 3-position serves as a reactive handle for further functionalization, enabling the introduction of other functional groups through nucleophilic addition reactions. Additionally, thecyanogroup at the 4-position provides a site for reduction or hydrolysis, while thetrifluoromethoxygroup at the 5-position imparts electronic and steric effects that can influence the reactivity and biological activity of the molecule.

In recent years, there has been growing interest in developing novelpyridine derivativesas pharmacological agents due to their broad spectrum of biological activities. The structural motif of2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridinehas been explored in several research studies for its potential applications in drug discovery. For instance, modifications of this scaffold have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple reactive sites in this molecule allows for extensive structural diversification, making it a valuable building block for medicinal chemists.

Thetrifluoromethoxygroup is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This group is commonly found in many approved drugs and has been shown to improve pharmacokinetic profiles. In addition, thecyanogroup can be converted into other functional groups such as carboxylic acids or amides through controlled hydrolysis or reduction reactions, further expanding the synthetic possibilities of this compound.

Synthetic approaches to2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridinehave been reported in several literature sources. One common strategy involves the functionalization of a pre-formed pyridine ring using appropriate electrophiles and nucleophiles. For example, starting from 2-amino-5-hydroxypyridine, selective chlorination followed by methylation and cyano group introduction can yield the desired product. Alternatively, palladium-catalyzed cross-coupling reactions have also been employed to construct the pyridine core with high efficiency.

The biological activity of2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridinehas been evaluated in various in vitro and in vivo models. Preliminary studies have shown that derivatives of this compound exhibit promising, particularly against Gram-positive bacteria. This activity is attributed to the ability of theandgroups to interact with bacterial cell wall components or essential enzymes. Furthermore, some derivatives have demonstrated inhibitory effects on certain cancer cell lines, suggesting potential applications in oncology.

The development of novel synthetic methodologies foris an ongoing area of research. Recent advances in flow chemistry have enabled more efficient and scalable synthesis of complex heterocyclic compounds like2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine . Flow chemistry offers advantages such as improved reaction control, reduced solvent usage, and enhanced safety profiles compared to traditional batch processing methods. These innovations are expected to accelerate the discovery and development of new pharmaceutical agents based on pyridine scaffolds.

In conclusion,2-Amino-3-(chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine (CAS No.1804535-76-9 ) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. Continued exploration of its synthetic pathways and biological activities will likely lead to new insights into drug design and development strategies.